3-(1,1-Difluoroethyl)benzenethiol
Overview
Description
3-(1,1-Difluoroethyl)benzenethiol, also known as DFEBT, is a sulfur-containing compound that has been widely researched for its potential applications in various scientific fields. DFEBT is a colorless liquid that is soluble in organic solvents and has a molecular weight of 172.19 g/mol.
Scientific Research Applications
Organic Synthesis and Material Development
Fluorinated Compounds Synthesis : The synthesis of fluorine-containing compounds, like 1,1-difluoro-1,3-butadienes, is pivotal in developing materials with enhanced properties, such as thermal stability and hydrophobicity. These compounds serve as valuable intermediates for creating multifunctionalized systems, indicating the potential for 3-(1,1-Difluoroethyl)benzenethiol to contribute similarly to material science and organic synthesis applications (J. Son et al., 2008).
Electron Acceptors in Organic Electronics : In the realm of organic solar cells, the engineering of non-fullerene acceptors for enhanced photovoltaic performance showcases the role of fluorinated and sulfur-containing compounds. The design and synthesis of these materials emphasize the importance of molecular engineering in achieving high efficiency, suggesting a potential application area for this compound in developing new electronic materials (Suman et al., 2017).
Sensors and Detection Methods
- Mercury Ion Detection : A thiophene-based Schiff base has been developed for the selective recognition of mercury ions, utilizing a mercapto unit for coordination. This application underscores the utility of sulfur-containing compounds in environmental monitoring and highlights the potential for this compound to be used in similar sensor technologies (D. Singhal et al., 2015).
Limitations in Doping Efficiency
- Doping Efficiency in Semiconductors : Research on the doping of organic semiconductors with molecular dopants reveals limitations at high concentrations due to aggregate formation. This study provides insight into the challenges of doping processes and the need for efficient doping strategies, potentially relevant for materials like this compound in electronic applications (J. Euvrard et al., 2017).
properties
IUPAC Name |
3-(1,1-difluoroethyl)benzenethiol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F2S/c1-8(9,10)6-3-2-4-7(11)5-6/h2-5,11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOZKNZYJKZONEL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)S)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(R)-[(2S,4S,5R)-5-Ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-[6-[(R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methoxy]-2,5-diphenylpyrimidin-4-yl]oxymethyl]-6-methoxyquinoline](/img/structure/B3112533.png)
![Methyl 2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoate](/img/structure/B3112551.png)
